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Compound of Interest

N-(2,2-dimethoxyethyl)-4-
Compound Name:
methylbenzenesulfonamide

Cat. No.: B1334417

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and spectral characteristics of N-(2,2-dimethoxyethyl)-4-
methylbenzenesulfonamide, a key intermediate in organic synthesis.

Chemical Identity and Physicochemical Properties

N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide, also known as N-
tosylaminoacetaldehyde dimethyl acetal, is a sulfonamide derivative. Its structure features a
tosyl group attached to an aminoacetaldehyde dimethyl acetal moiety.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1334417?utm_src=pdf-interest
https://www.benchchem.com/product/b1334417?utm_src=pdf-body
https://www.benchchem.com/product/b1334417?utm_src=pdf-body
https://www.benchchem.com/product/b1334417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source

CAS Number 58754-95-3 [1][2]

Molecular Formula C11H17NOa4S [1][2]

Molecular Weight 259.32 g/mol [11[2]
N-(2,2-dimethoxyethyl)-4-

IUPAC Name _ [1]
methylbenzenesulfonamide
CC1=CC=C(C=C1)S(=0)

SMILES [1]
(=O)NCC(OC)OC
YSQNRFLBFRHJIBP-

InChl Key [1]
UHFFFAOYSA-N

Physicochemical Property Value Source

Physical State Solid [2]

White crystalline solid

Appearance .
(predicted)
55-57 °C (for the related
] ] compound N-(2-

Melting Point [3]
hydroxyethyl)-4-
methylbenzenesulfonamide)

Boiling Point Data not available
Soluble in dichloromethane

Solubility and methanol.[3] Very slightly [3114]
soluble in water.[4]

Purity >98% [2]

Synthesis and Experimental Protocols

The primary method for the synthesis of N-(2,2-dimethoxyethyl)-4-

methylbenzenesulfonamide is the reaction of 4-methylbenzenesulfonyl chloride (tosyl
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chloride) with 2,2-dimethoxyethylamine.[1] This is a standard nucleophilic substitution reaction
at the sulfonyl group.

General Experimental Protocol

The following is a generalized experimental protocol based on standard procedures for
sulfonamide synthesis.

Materials:

4-methylbenzenesulfonyl chloride (1.0 eq)

e 2,2-dimethoxyethylamine (1.0 - 1.2 eq)

e Anhydrous dichloromethane (CH2Clz)

o Triethylamine (EtsN) or Pyridine (1.5 - 2.0 eq)

e 1M Hydrochloric acid (HCI)

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated agueous NaCl solution)

e Anhydrous sodium sulfate (Na2SOa4) or magnesium sulfate (MgSOa)

Procedure:

e Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,
dissolve 2,2-dimethoxyethylamine in anhydrous dichloromethane under an inert atmosphere
(e.g., nitrogen or argon).

o Addition of Base: Add triethylamine or pyridine to the solution.

e Cooling: Cool the reaction mixture to 0 °C using an ice bath.

» Addition of Sulfonyl Chloride: Slowly add a solution of 4-methylbenzenesulfonyl chloride in
anhydrous dichloromethane to the cooled amine solution dropwise over a period of 15-30
minutes, ensuring the temperature remains low.
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e Reaction: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room
temperature. Continue stirring for 12-24 hours. The reaction progress can be monitored by
Thin Layer Chromatography (TLC).

o Work-up:
o Quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and extract the aqueous layer three times with
dichloromethane.

o Combine the organic layers and wash successively with 1M HCI (to remove excess base),
saturated aqueous NaHCOs solution, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous Na2SOa4 or MgSOea, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by recrystallization or column chromatography
on silica gel to yield the pure N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide.[1]

/I Reactants reactantl [label="4-Methylbenzenesulfonyl\nChloride", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; reactant2 [label="2,2-Dimethoxyethylamine”, fillcolor="#4285F4",
fontcolor="#FFFFFF"]; base [label="Triethylamine / Pyridine\nin Dichloromethane",
shape=ellipse, fillcolor="#FBBCO05", fontcolor="#202124"],

// Reaction Conditions reaction_step [label="Nucleophilic Substitution\n0°C to Room Temp, 12-
24h", shape=cds, fillcolor="#EA4335", fontcolor="#FFFFFF"];

/I Intermediate Steps workup [label="Aqueous Work-up\n(HCI, NaHCOs, Brine)",
shape=invhouse, fillcolor="#34A853", fontcolor="#FFFFFF"]; purification
[label="Purification\n(Recrystallization or Chromatography)", shape=octagon,
fillcolor="#34A853", fontcolor="#FFFFFF"];

// Product product [label="N-(2,2-dimethoxyethyl)-4-\nmethylbenzenesulfonamide", shape=Dbox,
style="filled,rounded", fillcolor="#202124", fontcolor="#FFFFFF"];
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/I Workflow reactantl -> reaction_step; reactant2 -> reaction_step; base -> reaction_step;
reaction_step -> workup; workup -> purification; purification -> product; }

Caption: Functional groups and their synthetic potential.

Safety and Handling

Based on available Safety Data Sheets (SDS), N-(2,2-dimethoxyethyl)-4-
methylbenzenesulfonamide is classified with the following hazards.

Hazard Category GHS Classification
Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory tract irritation)

Hazardous to the Aquatic Environment (Chronic)  Category 4

Precautionary Measures:

» Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Avoid
formation of dust. Wear appropriate personal protective equipment (PPE), including gloves,
lab coat, and safety glasses.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations. Avoid release to the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1334417?utm_src=pdf-body
https://www.benchchem.com/product/b1334417?utm_src=pdf-body
https://www.benchchem.com/product/b1334417?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1.rsc.org [rsc.org]

e 2. Methylaminoacetaldehyde dimethyl acetal CAS#: 122-07-6 [m.chemicalbook.com]
e 3. pure.mpg.de [pure.mpg.de]

e 4. chembk.com [chembk.com]

« To cite this document: BenchChem. [Technical Guide: N-(2,2-dimethoxyethyl)-4-
methylbenzenesulfonamide (CAS 58754-95-3)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1334417#n-2-2-dimethoxyethyl-4-
methylbenzenesulfonamide-cas-58754-95-3-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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